AP-14145 HCl
Overview
Description
AP-14145 HCl is a KCa2 (small conductance Ca2+-activated potassium) channel negative allosteric modulator. This compound triples the EC50 of Ca2+ on KCa2.3 channelsand prolongs atrial effective refractory period (AERP). It also reduces atrial fibrillation (AF) duration and prolongs atrial refractoriness without affecting ventricular refractory period.
Scientific Research Applications
Heterocyclic Amines in Cooked Meat and Fish :Research has identified various mutagenic and carcinogenic heterocyclic amines (HCAs) produced during the cooking of meat or fish. These HCAs have been synthesized and tested in animals, showing carcinogenic effects in multiple organs (Sugimura, Wakabayashi, Nakagama, & Nagao, 2004).
Neutralization and Characteristics of AP/HTPB Solid Propellants :A study investigated the characteristics of neutralizing propellant using different metal additives in conventional ammonium perchlorate (AP) based solid propellant systems. This research could be indirectly relevant to understanding the combustion characteristics and environmental impact of AP compounds (Vellaisamy & Biswas, 2020).
Pyran Derivatives as Acidizing Corrosion Inhibitors :The study focused on pyran derivatives (AP) and their role as corrosion inhibitors for steel in hydrochloric acid. This might provide some context on the chemical properties and potential applications of AP-related compounds in industrial processes (Singh et al., 2018).
Improvements to the APBS Biomolecular Solvation Software Suite :This study discussed the Adaptive Poisson–Boltzmann Solver (APBS) software, developed for solving the equations of continuum electrostatics for large biomolecular assemblages. This may be relevant for computational studies involving AP compounds (Jurrus et al., 2017).
Ammonium Perchlorate (AP) in Solid Rocket Motors :The combustion characteristics of ammonium perchlorate (AP) based solid propellants were reviewed, particularly in the context of solid rocket motors. This review could provide insights into the applications and effects of AP compounds in aerospace engineering (Fujisato et al., 2012).
properties
Molecular Formula |
C18H18ClF3N4O |
|---|---|
Molecular Weight |
398.81 |
IUPAC Name |
N-[2-[[(1R)-1-[3-(Trifluoromethyl)phenyl]ethyl]amino]-1H-benzimidazol-7-yl]acetamide hydrochloride |
InChI |
InChI=1S/C18H17F3N4O.ClH/c1-10(12-5-3-6-13(9-12)18(19,20)21)22-17-24-15-8-4-7-14(16(15)25-17)23-11(2)26;/h3-10H,1-2H3,(H,23,26)(H2,22,24,25);1H/t10-;/m1./s1 |
InChI Key |
KGIUXIYNTCVBST-HNCPQSOCSA-N |
SMILES |
C[C@H](C1=CC(C(F)(F)F)=CC=C1)NC2=NC3=CC=CC(NC(C)=O)=C3N2.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO and Ethanol |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AP14145 HCl, AP 14145 HCl, AP-14145 HCl, AP-14145 hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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